Bacteriocin SRCAM 37

• bioactivity: Antibacterial
• sequence: FVYGNGVTSILVQAQFLVNGQRRFFYTPDK

Description

Bacteriocin SRCAM 37 is a class IIa bacteriocin produced by Paenibacillus polymyxa strain NRRL B-30507 . It exhibits potent anti-Campylobacter activity, making it a promising candidate for controlling Campylobacter jejuni in poultry, a major foodborne pathogen . Its molecular mass is approximately 3.5 kDa, determined via MALDI-TOF analysis . The N-terminal sequence (FVYGNGVTSILVQAQFLVNGQRRFFYTPDK) contains the conserved YGNGV motif characteristic of pediocin-like bacteriocins but lacks the cysteine residues found in related peptides like SRCAM 602 and SRCAM 1580, suggesting structural and functional divergence .

Comparison with Similar Compounds

Comparison with Similar Bacteriocins

Structural and Functional Classification

SRCAM 37 belongs to subclass II.1 (pediocin-like bacteriocins) , defined by the YGNGVXC motif near the N-terminus . However, it diverges from typical class IIa bacteriocins due to the absence of cysteine residues, which are critical for disulfide bond formation in peptides like SRCAM 602 and SRCAM 1580 .

Comparison with Subclass II.1 Bacteriocins

Bacteriocin	Producing Strain	Molecular Mass (Da)	Key Structural Features	Target Pathogens	Thermal/pH Stability	Reference
SRCAM 37	P. polymyxa NRRL B-30507	~3,500	YGNGV motif; no cysteine residues	Campylobacter jejuni	Stable at high temperatures
SRCAM 602	P. polymyxa NRRL B-30509	3,864	YGNGV motif; two cysteine residues	C. jejuni, Gram-positive	Heat-stable, pH 3.0–9.1
SRCAM 1580	B. circulans NRRL B-30644	~3,500	YGNGV motif; cysteine residues	C. jejuni	Not reported
Faerocin MK	Enterococcus faecium M3K31	4,300	YGNGV motif; two cysteines (C10, C15)	Gram-positive bacteria	α-helical in TFE

Key Findings :

• Cysteine Impact : The absence of cysteine in SRCAM 37 may limit its structural stability compared to SRCAM 602 and Faerocin MK, which rely on disulfide bonds for activity .
• Activity Spectrum : Unlike SRCAM 602 and Faerocin MK, SRCAM 37 is specialized against C. jejuni, whereas Faerocin MK targets Gram-positive pathogens .

Comparison with Subclass II.2 (Thuricin-like Bacteriocins)

Thuricin-like bacteriocins (subclass II.2) feature the DWTXWSXL motif and broader pH/thermal stability:

Bacteriocin	Producing Strain	Molecular Mass (Da)	Key Features	Target Pathogens	Applications	Reference
Thuricin 17	B. thuringiensis NEB17	3,160	DWTXWSXL motif; three gene copies in tandem	Gram-positive, E. coli	Plant growth promotion
Thuricin H	B. thuringiensis SF361	3,139	DWTXWSXL motif	Listeria, Staphylococcus	Food preservation
SRCAM 37	P. polymyxa NRRL B-30507	~3,500	YGNGV motif	C. jejuni	Poultry pathogen control

Key Findings :

• Structural Motifs : SRCAM 37’s YGNGV motif contrasts with the DWTXWSXL motif of thuricins, leading to divergent target specificities .
• Functional Roles : Thuricin 17 has dual antimicrobial and plant-growth-promoting roles, while SRCAM 37 is specialized for pathogen control .

Comparison with Class IIa Bacteriocin OR-7

Bacteriocin OR-7 (Lactobacillus salivarius NRRL B-30514) shares functional similarities with SRCAM 37:

• Both are heat-stable (90–100°C) and active across pH 3.0–9.1 .
• OR-7 reduced C.

Biotechnological and Therapeutic Potential

• Synergy with Other Antimicrobials: The P.